4-Acetoxynisoldipine
4-Acetoxynisoldipine
Brand Name:
Vulcanchem
CAS No.:
106666-00-6
VCID:
VC0018973
InChI:
InChI=1S/C22H26N2O8/c1-12-17(20(26)30-6)19(15-9-7-8-10-16(15)24(28)29)18(13(2)23-12)21(27)31-11-22(4,5)32-14(3)25/h7-10,19,23H,11H2,1-6H3
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)OC(=O)C)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC
Molecular Formula:
C22H26N2O8
Molecular Weight:
446.4 g/mol
4-Acetoxynisoldipine
CAS No.: 106666-00-6
Reference Standards
VCID: VC0018973
Molecular Formula: C22H26N2O8
Molecular Weight: 446.4 g/mol
CAS No. | 106666-00-6 |
---|---|
Product Name | 4-Acetoxynisoldipine |
Molecular Formula | C22H26N2O8 |
Molecular Weight | 446.4 g/mol |
IUPAC Name | 5-O-(2-acetyloxy-2-methylpropyl) 3-O-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate |
Standard InChI | InChI=1S/C22H26N2O8/c1-12-17(20(26)30-6)19(15-9-7-8-10-16(15)24(28)29)18(13(2)23-12)21(27)31-11-22(4,5)32-14(3)25/h7-10,19,23H,11H2,1-6H3 |
Standard InChIKey | IVTRFZZAHBRCGQ-UHFFFAOYSA-N |
SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)OC(=O)C)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC |
Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)OC(=O)C)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC |
Synonyms | 1,4-Dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic Acid 2-Acetoxy-2-methyl-propyl Methyl Ester; |
PubChem Compound | 13691083 |
Last Modified | Nov 11 2021 |
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